2-(2-Methylpyridin-3-yl)ethanol
Overview
Description
“2-(2-Methylpyridin-3-yl)ethanol” is a chemical compound with the molecular formula C8H11NO . It is also known by other names such as “2-(2-methylpyridin-3-yl)ethan-1-ol” and "3-Pyridineethanol,2-methyl-" .
Molecular Structure Analysis
The molecular structure of “2-(2-Methylpyridin-3-yl)ethanol” can be represented by the InChI codeInChI=1S/C8H11NO/c1-7-8(4-6-10)3-2-5-9-7/h2-3,5,10H,4,6H2,1H3 . The Canonical SMILES representation is CC1=C(C=CC=N1)CCO . Physical And Chemical Properties Analysis
The molecular weight of “2-(2-Methylpyridin-3-yl)ethanol” is 137.18 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 . The compound has a rotatable bond count of 2 . The exact mass is 137.084063974 g/mol . The topological polar surface area is 33.1 Ų . The compound has a heavy atom count of 10 .Scientific Research Applications
Synthesis of 2-Methylpyridines
2-(2-Methylpyridin-3-yl)ethanol can be used in the synthesis of 2-methylpyridines . This process involves α-methylation, which is a type of chemical reaction where a methyl group is added to a molecule . The reactions proceed with a high degree of selectivity, producing α-methylated pyridines .
Green Chemistry
The synthesis of 2-methylpyridines using 2-(2-Methylpyridin-3-yl)ethanol can be done in a much greener fashion than is possible using conventional batch reaction protocols . This method represents a synthetically useful protocol that is superior to batch processes in terms of shorter reaction times, increased safety, avoidance of work-up procedures, and reduced waste .
Medicinal Chemistry
As part of a medicinal chemistry project, 2-methylpyridines synthesized from 2-(2-Methylpyridin-3-yl)ethanol can be used . Methylpyridines are valuable chemical products that have been used in a wide range of industries .
Fine Chemicals
Methylpyridines, which can be synthesized from 2-(2-Methylpyridin-3-yl)ethanol, are used in the production of fine chemicals . These are complex, single, pure chemical substances, produced in limited quantities in multipurpose plants by multistep batch chemical or biotechnological processes .
Polymers
Methylpyridines are also used in the production of polymers . Polymers are substances made up of many repeating units, and they play a crucial role in the creation of many materials we use every day .
Agrochemicals
Methylpyridines, synthesized from 2-(2-Methylpyridin-3-yl)ethanol, are used in the production of agrochemicals . These are chemicals, such as pesticides or fertilizers, used in agriculture to control pests and diseases or enhance plant growth .
properties
IUPAC Name |
2-(2-methylpyridin-3-yl)ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO/c1-7-8(4-6-10)3-2-5-9-7/h2-3,5,10H,4,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MFPDJTXHKIFPNP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=N1)CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50296315 |
Source
|
| Record name | 3-pyridineethanol, 2-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50296315 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Methylpyridin-3-yl)ethanol | |
CAS RN |
1977-05-5 |
Source
|
| Record name | NSC108775 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=108775 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-pyridineethanol, 2-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50296315 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(2-methylpyridin-3-yl)ethan-1-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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